2-Undecanol
Overview
Description
2-Undecanol, also known as sec-Undecyl Alcohol, Methyl nonyl carbinol, Undecan-2-ol, 2-Hydroxyundecane, or Undecylic alcohol, sec-, is a fatty alcohol . It is a volatile fatty alcohol that is reported to occur as a flavor component of coconut meat, cheese, and hopped beer .
Synthesis Analysis
2-Undecanol is commonly produced by the reduction of undecanal, the analogous aldehyde . In one synthesis method, 2-undecanone was reduced with sodium metal in alcohol . Another method involved the reduction of 2-undecanone with hydrogen at 200°C and 6.9 MPa (1000 psi) for 3 hours, resulting in the formation of 2-sec-undecylethanol (87.1%), 2-undecanol (7.0%), and 2-methyl-2-nonyl-1,3-dioxolane (0.9%) .Molecular Structure Analysis
The molecular formula of 2-Undecanol is C11H24O . The molecular weight is 172.3077 . The IUPAC Standard InChI is InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-10-11(2)12/h11-12H,3-10H2,1-2H3 .Physical And Chemical Properties Analysis
2-Undecanol is a colorless, water-insoluble liquid with a melting point of 19°C and a boiling point of 243°C . It has a floral citrus-like odor and a fatty taste . The density is 0.8±0.1 g/cm3 .Scientific Research Applications
Chemical Structure and Properties
“2-Undecanol” is a chemical compound with the formula C11H24O . It is also known as sec-Undecyl Alcohol , Methyl nonyl carbinol , Undecan-2-ol , 2-Hydroxyundecane , and Undecylic alcohol, sec- . It has a molecular weight of 172.3077 .
Physical Properties
The boiling point of 2-Undecanol is approximately 503. ± 4. K . It has an enthalpy of vaporization of 61.4 kJ/mol at a temperature of 359. K .
Solubility
2-Undecanol is not miscible or difficult to mix in water. However, it is soluble in alcohol and ethyl ether .
Isomerization of Allylic Alcohols
2-Undecanol has been used to reduce tetrapropylammonium perruthenate in a novel and efficient isomerization of allylic alcohols . This application is particularly important in the field of organic synthesis.
Biochemical Reagents
2-Undecanol is classified under Lipids and Lipid Derivatives and Fatty alcohols . It can be used as a biochemical reagent in various research applications.
Electrophoresis, Western Blotting and ELISA
2-Undecanol can be used in Electrophoresis, Western Blotting and ELISA . These are common techniques in molecular biology for separating proteins based on their electrophoretic mobility (a function of the length of the protein and its conformational flexibility), detecting specific proteins in a sample, and for detecting antigens or antibodies in a sample respectively.
Mechanism of Action
Target of Action
2-Undecanol, also known as Methyl nonyl carbinol , is a fatty alcohol . It is a male-specific compound extracted from live Lobiopa insularis beetles and is used by various species of Hymenoptera as a pheromone component . The primary target of 2-Undecanol is the Acyl-coenzyme A thioesterase 13 in humans .
Mode of Action
It is known that the compound interacts with its target, acyl-coenzyme a thioesterase 13, to exert its effects
Biochemical Pathways
It is known that the compound belongs to the class of organic compounds known as ketones . These compounds undergo keto-enol tautomerization, a process that could potentially affect various biochemical pathways .
Result of Action
It is known that the compound has antifungal activity against saccharomyces cerevisiae . Undecanol was found to be the most potent fungicide against this yeast, indicating that it can effectively inhibit the growth of certain fungi .
Action Environment
It is known that the compound is very hydrophobic, practically insoluble in water, and relatively neutral . These properties suggest that the compound’s action may be influenced by the lipid composition of the environment, as well as pH and temperature conditions .
Safety and Hazards
properties
IUPAC Name |
undecan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-10-11(2)12/h11-12H,3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMUJIPOFTAHSOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2058673 |
Source
|
| Record name | 2-Undecanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2058673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [MSDSonline], Liquid, colourless liquid |
Source
|
| Record name | 2-Undecanol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8627 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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| Record name | 2-Undecanol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030942 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | 2-Undecanol | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/389/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
232.00 to 233.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | 2-Undecanol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030942 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
0.197 mg/mL at 25 °C, insoluble in water; soluble in alcohol and ether |
Source
|
| Record name | 2-Undecanol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030942 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | 2-Undecanol | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/389/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.828-0.831 (20°) |
Source
|
| Record name | 2-Undecanol | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/389/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
2-Undecanol | |
CAS RN |
1653-30-1 |
Source
|
| Record name | (±)-2-Undecanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1653-30-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2-Undecanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001653301 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Undecanol | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Undecanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2058673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Undecan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.203 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-UNDECANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/49PCZ1S7LY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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| Record name | 2-Undecanol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030942 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-11.00 to -9.00 °C. @ 760.00 mm Hg |
Source
|
| Record name | 2-Undecanol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0030942 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and key spectroscopic data for 2-Undecanol?
A1: 2-Undecanol has the molecular formula C11H24O and a molecular weight of 172.31 g/mol. While the provided research papers don't delve deep into specific spectroscopic data, GC-MS analysis is frequently employed to characterize and identify 2-Undecanol in essential oil mixtures. [, , , , , , ]
Q2: In what natural sources can 2-Undecanol be found?
A2: Research indicates 2-Undecanol is a significant component of the essential oils derived from various plants. For instance, it is found in Ruta montana L. [], Smicridea fasciatella (a caddisfly species) [], Ruta graveolens L. [, ], and Fructus Aurantii [].
Q3: How does the position of the hydroxyl group in decanol isomers impact SOA formation and yields?
A3: Studies on the atmospheric oxidation of decanol isomers reveal that the position of the hydroxyl group influences both SOA yields and composition. While all isomers generate SOA with similar chemical characteristics, yields decrease as the hydroxyl group shifts from a terminal to a central position within the carbon chain. []
Q4: Can you elaborate on the antifungal activity of 2-Undecanol and other volatile compounds from Bacillus velezensis CT32?
A4: Research suggests that 2-Undecanol, alongside other volatile compounds like decanal, benzothiazole, and 3-undecanone produced by Bacillus velezensis CT32, exhibits significant antifungal activity against Verticillium dahliae and Fusarium oxysporum, the pathogens responsible for strawberry vascular wilt. Notably, benzothiazole and 2,4-dimethyl-6-tert-butylphenol demonstrate the most potent inhibitory effects. []
Q5: How is 2-Undecanol used in the synthesis of optically pure compounds?
A5: Lipase-catalyzed acylation of racemic 1,1,1-trifluoro-2-alkanol with Candida antarctica lipase in hexane, utilizing 2-Undecanol as a reagent, provides a route to optically pure (S)-acetate derivatives. These compounds are essential components in liquid crystals displaying ferroelectric properties. []
Q6: Does the structure of 2-Undecanol influence its reactivity in oxetane formation?
A6: Studies investigating oxetane synthesis from epoxy alcohols highlight the role of steric hindrance in reactions involving 2-Undecanol as a reagent. The findings indicate that alkoxide anion reactions are less sensitive to steric effects compared to carbanion reactions. []
Q7: What role does 2-Undecanol play in the aggregation behavior of the sugar beet root maggot fly?
A7: Research suggests that 2-Undecanol might be a component of the aggregation pheromone employed by male Tetanops myopaeformis (sugar beet root maggot) flies. Males release significantly higher amounts of 2-Undecanol compared to females, particularly during specific times of the day, coinciding with peak mating activity. []
Q8: Has 2-Undecanol been assessed for safety as a fragrance ingredient?
A8: The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment of 2-Undecanol for its use as a fragrance ingredient. [] While specific details of the assessment are not provided in the abstract, it indicates efforts to ensure the safe utilization of 2-Undecanol in fragrance applications.
Q9: Can you explain the use of 2-Undecanol in studying bacterial volatile profiles?
A9: Researchers employ 2-Undecanol as an internal standard in benzoylation procedures to enhance the detection of biogenic amines in various matrices, including non-alcoholic beers. This method improves the accuracy and reliability of biogenic amine analysis using HPLC. [] Additionally, 2-Undecanol itself is identified as a volatile organic compound produced by bacteria like Escherichia coli and Staphylococcus aureus. This production can be influenced by exposure to silver nanoparticles or ultra-highly diluted Argentum nitricum, as observed in research on bacterial responses to silver. []
Q10: How does the presence of 2-Undecanol vary in the volatile profiles of fermented milk products?
A10: ** Analysis of volatile organic compounds in fermented mare milk from Kazakhstan revealed distinct aroma profiles influenced by the specific lactic acid bacteria used. Milk fermented with Lactobacillus casei exhibited a higher abundance of 2-Undecanol compared to milk fermented with Streptococcus thermophilus. This difference contributes to the unique flavor profiles of these fermented milk products. []
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